7-Anilinocoumarin-4-acetic acid

• CAS No.: 82412-15-5
• Molecular Formula: C17H13NO4
• Molecular Weight: 295.29 g/mol
• IUPAC Name: 2-(7-anilino-2-oxochromen-4-yl)acetic acid
• InChI: InChI=1S/C17H13NO4/c19-16(20)8-11-9-17(21)22-15-10-13(6-7-14(11)15)18-12-4-2-1-3-5-12/h1-7,9-10,18H,8H2,(H,19,20)
• InChI Key: CSPJQOJRUAXBGR-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)NC2=CC3=C(C=C2)C(=CC(=O)O3)CC(=O)O
• Synonyms: 7-anilinocoumarin-4-acetic acid; ACAA

Description

7-Anilinocoumarin-4-acetic acid (ACAA) is a coumarin-derived fluorescent dye with the molecular formula C₁₇H₁₃NO₄ and a molecular weight of 295.29 g/mol . Structurally, it features a coumarin backbone substituted with an anilino group at the 7-position and an acetic acid moiety at the 4-position. This compound is characterized by pale yellow needle-like crystals and exhibits solubility in polar solvents such as water, ethanol, and dimethyl sulfoxide (DMSO), as well as nonpolar solvents like cyclohexane . ACAA is widely utilized in biochemical assays, particularly in studying ligand-protein interactions due to its strong fluorescence and binding affinity to serum albumin .

Comparison with Similar Compounds

Comparison with Structurally Similar Coumarin Derivatives

Coumarin derivatives share a common 2H-1-benzopyran-2-one core but differ in substituent groups, which critically influence their physicochemical properties and applications. Below, ACAA is compared with four structurally related compounds:

Structural and Functional Differences

Substituent Effects on Fluorescence and Binding Affinity ACAA’s anilino group enhances its binding to serum albumin. Studies using ultrafiltration-HPLC-MS demonstrated a binding constant (K) of 8.0 × 10⁷ M⁻¹ with human serum albumin (HSA), significantly higher than warfarin (2.0 × 10⁷ M⁻¹) and dansylamide (5.0 × 10⁷ M⁻¹) . 7-Hydroxycoumarin-4-acetic acid lacks the aromatic anilino group, resulting in weaker protein interactions but strong utility in spectrophotometric fatty acid detection due to its hydroxyl group .

Solubility and Reactivity ACAA’s solubility in both polar and nonpolar solvents (e.g., cyclohexane) distinguishes it from 7-amino-4-methylcoumarin (AMC), which is primarily water-soluble . This broad solubility profile makes ACAA versatile in heterogeneous assay systems. DMACA’s dimethylamino group likely increases hydrophobicity compared to ACAA, though its solubility data are less documented .

Biological Applications AMC is a widely used fluorogenic substrate for proteases due to its small size and high quantum yield . 7-Amino-4-methyl-3-coumarinylacetic acid (CAS 106562-32-7) features an acetic acid group at the 3-position, which may alter its interaction with enzymes compared to ACAA’s 4-substituted analog .

Research Findings and Practical Implications

• ACAA vs. Dansylamide : ACAA’s binding constant with HSA is 60% higher than dansylamide’s, making it superior for studying high-affinity binding sites on albumin .
• ACAA vs. 7-Hydroxycoumarin-4-acetic acid: The latter forms covalent complexes with serum albumin for fatty acid detection, whereas ACAA’s non-covalent interactions are reversible and ideal for equilibrium binding studies .